Cas no 92828-40-5 (2-(tert-Butoxycarbonyl)malonic acid dimethyl ester)

2-(tert-Butoxycarbonyl)malonic acid dimethyl ester is a versatile intermediate in organic synthesis, particularly valued for its role in peptide and heterocycle chemistry. The tert-butoxycarbonyl (Boc) protecting group enhances stability under various reaction conditions while allowing selective deprotection under acidic conditions. The malonic ester moiety provides reactivity for nucleophilic substitutions, condensations, and decarboxylation reactions, making it useful for constructing complex molecular frameworks. Its dimethyl ester form improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly advantageous in multistep syntheses where orthogonal protection strategies are required. Its reliability and predictable reactivity make it a preferred choice for pharmaceutical and fine chemical applications.

2-(tert-Butoxycarbonyl)malonic acid dimethyl ester structure

92828-40-5 structure

Product Name:2-(tert-Butoxycarbonyl)malonic acid dimethyl ester

CAS No:92828-40-5

MF:C₁₁H₁₈O₆

MW:246.257024288177

CID:61584

PubChem ID:13655008

Update Time:2025-10-22

2-(tert-Butoxycarbonyl)malonic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-(tert-Butoxycarbonyl)malonic acid dimethyl ester
- 1,1,2-ETHANETRICARBOXYLIC ACID, 2-(1,1-DIMETHYLETHYL)1,1-DIMETHYL ESTER
- 1,1,2-Ethanetricarbo
- TERT-BUTYLOXYCARBOXYLMETHYLMALONATE
- 2-(tert-Butyl) 1,1-dimethyl ethane-1,1,2-tricarboxylate
- 2-O-tert-butyl 1-O,1-O-dimethyl ethane-1,1,2-tricarboxylate
- 92828-40-5
- 1,1,2-Ethanetricarboxylic acid,2-(1,1-dimethylethyl)1,1-dimethylester
- MDL： MFCD09751206
- Inchi： 1S/C11H18O6/c1-11(2,3)17-8(12)6-7(9(13)15-4)10(14)16-5/h7H,6H2,1-5H3
- InChI Key： CNMLOQHPXARKOA-UHFFFAOYSA-N
- SMILES： O(C(CC(C(=O)OC)C(=O)OC)=O)C(C)(C)C

Computed Properties

Exact Mass: 246.11000
Monoisotopic Mass: 246.11033829g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 78.9Å²

Experimental Properties

PSA: 78.90000
LogP: 0.68040

2-(tert-Butoxycarbonyl)malonic acid dimethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449000037-250mg	2-(tert-Butyl) 1,1-dimethyl ethane-1,1,2-tricarboxylate	92828-40-5	98%	250mg	$680.00	2023-08-31
Alichem	A449000037-500mg	2-(tert-Butyl) 1,1-dimethyl ethane-1,1,2-tricarboxylate	92828-40-5	98%	500mg	$980.00	2023-08-31
Alichem	A449000037-1g	2-(tert-Butyl) 1,1-dimethyl ethane-1,1,2-tricarboxylate	92828-40-5	98%	1g	$1685.00	2023-08-31